2-Benzoyl-4-fluoro-1-fluorosulfonyloxybenzene

• IUPAC Name: 2-benzoyl-4-fluoro-1-fluorosulfonyloxybenzene
• InChI: InChI=1S/C13H8F2O4S/c14-10-6-7-12(19-20(15,17)18)11(8-10)13(16)9-4-2-1-3-5-9/h1-8H
• InChI Key: XLGUUUPXIGTPSL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)F)OS(=O)(=O)F
• Molecular Formula: C13H8F2O4S
• Molecular Weight: 298.26 g/mol

Description

“2-Benzoyl-4-fluoro-1-fluorosulfonyloxybenzene” is a complex organic compound. It contains a benzene ring, which is a six-membered ring consisting of carbon atoms with alternating single and double bonds, and it’s a key structure in organic chemistry. The compound also contains a benzoyl group (C6H5CO-), a fluorosulfonyloxy group (FSO2O-), and a fluorine atom attached to the benzene ring.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the introduction of the benzoyl group, the fluorosulfonyloxy group, and the fluorine atom onto the benzene ring. The exact methods and reagents used would depend on various factors, including the desired yield, cost, safety, and environmental impact.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzene ring provides a stable, aromatic base for the molecule, while the benzoyl, fluorosulfonyloxy, and fluorine groups contribute to the compound’s reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would be influenced by its functional groups. For example, the benzoyl group might undergo reactions typical of carbonyl compounds, such as nucleophilic acyl substitution or reduction. The fluorosulfonyloxy group and the fluorine atom might participate in reactions involving nucleophilic substitution or elimination.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined by its molecular structure. For example, the presence of the benzoyl and fluorosulfonyloxy groups might increase the compound’s polarity, affecting its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the nature of its interactions with other molecules. For example, it might act as an electrophile, accepting electrons from nucleophiles, or it might undergo addition or elimination reactions.

Safety and Hazards

As with any chemical compound, handling “2-Benzoyl-4-fluoro-1-fluorosulfonyloxybenzene” would require appropriate safety precautions. These might include using personal protective equipment, working in a well-ventilated area, and avoiding contact with the skin and eyes.

Future Directions

The study and application of “2-Benzoyl-4-fluoro-1-fluorosulfonyloxybenzene” could be a subject of future research. Potential areas of interest might include exploring its reactivity, investigating its potential uses in chemical synthesis, or studying its interactions with biological systems.